Cas no 1807204-07-4 (Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate)
Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate
-
- Inchi: 1S/C12H9ClF3NO3/c1-2-19-10(18)5-7-3-9(20-12(14,15)16)4-8(6-17)11(7)13/h3-4H,2,5H2,1H3
- InChI Key: VAJGBNUBZBGQDL-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C=C(C=C1CC(=O)OCC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 393
- XLogP3: 3.6
- Topological Polar Surface Area: 59.3
Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015021002-250mg |
Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate |
1807204-07-4 | 97% | 250mg |
494.40 USD | 2021-06-18 | |
| Alichem | A015021002-500mg |
Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate |
1807204-07-4 | 97% | 500mg |
847.60 USD | 2021-06-18 | |
| Alichem | A015021002-1g |
Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate |
1807204-07-4 | 97% | 1g |
1,579.40 USD | 2021-06-18 |
Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate
Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate (CAS No. 1807204-07-4): A Comprehensive Overview
Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate, identified by its CAS number 1807204-07-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents.
The molecular structure of Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate is characterized by a phenyl ring substituted with various functional groups, including a chloro group, a cyano group, and a trifluoromethoxy group. These substituents contribute to the compound's unique chemical properties and potential biological interactions. The presence of the cyano group introduces a polar site for potential hydrogen bonding, while the trifluoromethoxy group enhances lipophilicity and metabolic stability, which are crucial factors in drug design.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration. Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate has been investigated for its potential role as an intermediate in the synthesis of such inhibitors. Its structural features make it a versatile building block for creating more complex molecules with enhanced pharmacological properties.
One of the most compelling aspects of Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate is its ability to serve as a precursor for the development of novel drug candidates. Researchers have leveraged its scaffold to design molecules that interact with biological targets in innovative ways. For instance, studies have explored its derivatives as potential kinase inhibitors, which are critical in treating various types of cancer. The trifluoromethoxy group, in particular, has been shown to improve binding affinity and selectivity, making it an attractive feature for drug design.
The synthesis of Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of a phenyl ring, followed by the introduction of the chloro, cyano, and trifluoromethoxy groups in a controlled manner. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity.
Recent advancements in computational chemistry have further enhanced the understanding of Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate's properties. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers optimize its structure for improved efficacy and reduced toxicity. These computational approaches complement traditional experimental methods, enabling a more efficient discovery process.
The pharmacological profile of Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate has been evaluated through various in vitro and in vivo assays. Preliminary results suggest that it exhibits moderate activity against certain enzymatic targets, with potential therapeutic applications in areas such as oncology and inflammatory diseases. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile.
In conclusion, Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate (CAS No. 1807204-07-4) is a compound of significant interest in pharmaceutical research due to its unique structural features and potential biological activities. Its role as an intermediate in drug synthesis and its promise as a lead compound for developing novel therapeutics underscore its importance in advancing medical science. As research continues to uncover new applications for this molecule, it is likely to remain a key player in the discovery and development of innovative treatments.
1807204-07-4 (Ethyl 2-chloro-3-cyano-5-(trifluoromethoxy)phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)